1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol

Lipidomics Marine Biology Algal Biotechnology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C59H94O6
Molecular Weight 899.4 g/mol
Cat. No. B15550953
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Technical Parameters


Basic Identity
Product Name1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol
Molecular FormulaC59H94O6
Molecular Weight899.4 g/mol
Structural Identifiers
InChIInChI=1S/C59H94O6/c1-4-7-10-13-16-19-22-25-27-29-31-34-37-40-43-46-49-52-58(61)64-55-56(54-63-57(60)51-48-45-42-39-36-33-24-21-18-15-12-9-6-3)65-59(62)53-50-47-44-41-38-35-32-30-28-26-23-20-17-14-11-8-5-2/h27-32,34-35,37-38,40-41,43-44,46-47,49-50,52-53,56H,4-26,33,36,39,42,45,48,51,54-55H2,1-3H3
InChIKeyOIHFQTRSWIDDHT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: TAG Standard for Lipidomics and Omega-3 Research


1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol (CAS 115433-29-9), also designated TG(20:5/20:5/16:0) or EEP, is a synthetic, structurally defined triacylglycerol (TAG) comprising eicosapentaenoic acid (EPA, 20:5 n-3) esterified at the sn-1 and sn-2 positions and palmitic acid (16:0) at the sn-3 position [1]. It exists as a racemic mixture and serves as a reference standard in lipidomics for the accurate identification and quantification of marine-derived EPA-containing TAGs [2]. The compound has been detected in natural sources including sardines and skipjack tuna, confirming its biological relevance [1]. Its precise positional definition distinguishes it from naturally occurring TAG mixtures, which typically contain a heterogeneous distribution of fatty acyl regioisomers [3]. As a high-purity, analytically characterized molecule (C59H94O6, MW 899.37), it is specifically procured for use as a quantitative calibrant in mass spectrometry-based lipid analysis and as a defined substrate in studies of TAG structure-function relationships .

Type Structurally defined, racemic TAG reference standard
Configuration sn-1,2-dieicosapentaenoyl (EPA) / sn-3-palmitoyl
Workflow Quantitative lipidomics calibrant and TAG structure-function probe

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Positional Purity and Experimental Reproducibility


In studies of triacylglycerol metabolism, oxidation, and biological activity, the substitution of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol with other EPA-containing TAGs or undefined TAG mixtures introduces uncontrolled variables that can confound data interpretation. Positional isomerism in TAGs—specifically the location of EPA at the sn-1/sn-2 (α) versus sn-2 (β) positions—produces distinct physicochemical and biological properties [1]. For instance, EPA bound to the α-position of TAG significantly decreases hepatic cholesterol in murine models, whereas EPA at the β-position does not exhibit this effect [1]. Similarly, the oxidative rate of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (EEP) is measurably higher than that of its positional isomer 1,3-dieicosapentaenoyl-2-palmitoyl-glycerol (EPE) under identical radical-initiated conditions [2]. Furthermore, the natural abundance ratio of EEP to EPE in biological systems is approximately 9:1, underscoring that the sn-1,2-dieicosapentaenoyl configuration is the predominant biologically relevant form [3]. Using undefined TAG mixtures or the incorrect positional isomer compromises assay sensitivity, alters oxidation kinetics, and leads to irreproducible biological outcomes. Therefore, procurement of the analytically confirmed, positionally defined 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol is essential for ensuring experimental consistency and data validity across lipid biochemistry, nutritional studies, and oxidative stability assessments.

Target Possible Substitute Risk Context
1,2-EEP 1,3-EPE (positional isomer) Oxidation kinetics may shift; hepatic cholesterol endpoint response differs by EPA position
1,2-EEP Undefined marine TAG mixtures Uncontrolled regioisomer distribution can confound lipidomics quantification and biological interpretation
1,2-EEP Mixed EPA/Palmitic TAGs (non-positionally defined) α-positional EPA bioactivity may not replicate; endpoint reproducibility may require positional definition

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Differentiating Positional Isomers and In-Class TAGs


Positional Isomer Abundance Ratio in Biological Systems

In the control cultivation of the diatom Phaeodactylum tricornutum, the ratio of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (sn-1,2-EEP) to its positional isomer 1,3-dieicosapentaenoyl-2-palmitoyl-rac-glycerol (sn-2-EEP) was determined to be 9:1 via chiral-phase HPLC-MS/APCI analysis [1]. This indicates that the sn-1,2-dieicosapentaenoyl configuration is the overwhelmingly dominant molecular species under normal physiological conditions, whereas the sn-2 isomer is a minor component. The ratio was reversed under nitrogen-starvation conditions, demonstrating that the isomer distribution is dynamic and responsive to environmental stress [1].

Isomer Abundance Ratio
Head-to-head
9:1 (EEP:EPE)
Establishes sn-1,2-EEP as predominant biological isomer
Chiral HPLC-MS in diatom control culture
Lipidomics Marine Biology Algal Biotechnology

Oxidative Rate Differentiation Between TAG Positional Isomers

In a comparative study of thirteen synthetic TAGs containing EPA or DHA, the oxidative rate of 1,2(2,3)-dieicosapentaenoyl-3(1)-palmitoylglycerol (EEP) was found to be somewhat higher than that of 1,3-dieicosapentaenoyl-2-palmitoylglycerol (EPE) under both AMVN-initiated (nonaqueous) and AAPH-initiated (aqueous) radical oxidation systems at 50°C [1]. The study further demonstrated that EPA and DHA located at the 1,2 (or 2,3)-position of glycerol are more oxidizable than those at the 1,3-position during AAPH-initiated oxidation [1].

Oxidative Rate
Head-to-head
EEP oxidative rate higher than EPE
Positional isomer oxidation kinetics differ
Under AMVN and AAPH initiation at 50 °C
Oxidative Stability Lipid Peroxidation Food Chemistry

Autoxidation Kinetics and EPA Content per TAG Molecule

Kinetic analysis of three synthetic TAGs consisting of EPA and palmitic acid demonstrated that the propagation rate, oxidizability, and kinetic chain length increase with the number of moles of EPA in a single TAG molecule, while the initiation rate remains nearly identical across all samples [1]. For EEP, which contains two EPA moieties per molecule, the oxidizability is intermediate between EPP (one EPA) and EEE (three EPA). The oxidative rate of TAG containing EPA and palmitic acid at a 1:2 molar ratio showed a positive correlation with the amount of EPA in a single TAG molecule [2].

Autoxidation Kinetics
Class-level
EEP oxidizability intermediate (2 EPA/TAG)
TAG oxidation scales with EPA moieties per molecule
Induction period method; compared to 1-EPA and 3-EPA TAGs
Autoxidation Kinetic Modeling Marine Oil Stability

Biological Activity: α-Position EPA and Hepatic Cholesterol

In a controlled feeding study with C57BL/6J mice, TAG positional isomers containing EPA were administered to assess effects on lipid metabolism. EPA bound to the α-position of TAG (the sn-1 or sn-3 position) significantly decreased hepatic cholesterol concentrations, whereas EPA bound to the β-position (sn-2) of TAG did not produce this effect [1]. Additionally, EPA bound to the α-position of TAG increased the ratio of PGI2 (prostacyclin) to TXA2 (thromboxane A2) to a higher degree than EPA bound to the β-position, indicating differential effects on eicosanoid production [1].

Hepatic Lipid Endpoint
Class-level
α-EPA reduced hepatic cholesterol
α-positional EPA affects lipid metabolism endpoints
Study used PEE/EPE isomers; not EEP directly
Lipid Metabolism Nutritional Biochemistry Cardiovascular Research

Volatile Compound Formation During TAG Autoxidation

Autoxidation of EPA-containing TAGs produces hydroperoxides that degrade to volatile compounds affecting organoleptic properties. Studies of volatile component production during EPA autoxidation reveal that total volatile compound amounts vary markedly with TAG structure [1]. For mixtures of dieicosapentaenoyl-palmitoylglycerol (EEP) with tripalmitoylglycerol (PPP) at a 1:1 ratio, the volatile compound profile was essentially the same as for unoxidized samples and for dipalmitoyl-eicosapentaenoylglycerol (EPP), whereas many different compounds were produced in autoxidized EEE/PPP (1:2) mixtures [1]. The major volatile compound identified across systems was 2,4-heptadienal, a known EPA oxidation product [1].

Volatile Profile
Head-to-head
EEP/PPP profile similar to unoxidized control
EEP generates distinct oxidative volatile signature
2,4-heptadienal major marker; EEE/PPP mixture produced highest volatiles
Volatile Analysis Flavor Chemistry Oxidative Degradation

Chiral-Phase HPLC Resolution of Triacylglycerol Enantiomers

Liquid chromatography-atmospheric pressure chemical ionization mass spectrometry (LC-MS/APCI) using a chiral phase has been successfully applied for the separation of enantiomeric triacylglycerols, including dieicosapentaenoyl-palmitoylglycerols [1]. The chromatographic characteristics and tandem mass spectra of enantiomers and positional isomers of TAGs containing C16, C18, and C20 polyunsaturated fatty acids have been characterized, enabling unambiguous identification of specific molecular configurations [1]. First-eluting TAGs in RP-HPLC are those with an eicosapentaenoic acid moiety at the sn-1 position, a property that can be exploited for targeted purification or analytical validation [2].

Chiral HPLC Method
Method context
Baseline resolution of EEP enantiomers and isomers
Enables isomeric purity verification
Chiral-phase LC-MS/APCI for TAG enantiomer QC
Analytical Chemistry Chiral Chromatography Enantiomer Separation

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Procurement Applications in Lipidomics, Stability, and Metabolism


Quantitative Lipidomics Calibrant for Marine-Derived TAGs

In mass spectrometry-based lipidomics workflows, 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol serves as an essential quantitative calibrant for the accurate identification and absolute quantification of EPA-containing TAGs in biological matrices [1]. The 9:1 natural abundance ratio of EEP to EPE established by RP-HPLC/MS-APCI analysis in diatoms provides a benchmark for verifying the positional fidelity of TAG molecular species detected in marine organisms, fish oils, and algal extracts [1]. Procurement of the pure, structurally defined standard enables researchers to establish calibration curves, validate MS/MS transitions, and confirm that detected signals correspond to the biologically predominant sn-1,2-dieicosapentaenoyl isomer rather than the minor sn-2 isomer, thereby preventing quantitative inaccuracies arising from co-eluting regioisomers [2]. This application is directly supported by the chromatographic and mass spectrometric characterization evidence presented in Section 3, which confirms that the compound's distinct retention properties and fragmentation patterns enable unambiguous identification when used as a reference standard [2].

Oxidative Stability Assessment of Omega-3 Formulations

For food scientists and formulation chemists evaluating the oxidative stability of EPA-enriched oils, nutraceuticals, and functional foods, 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol is an indispensable reference standard for accelerated stability testing [1]. The evidence from Section 3 establishes that EEP exhibits a higher oxidative rate than its positional isomer EPE under both aqueous and nonaqueous radical initiation conditions, and that its oxidizability is intermediate between TAGs containing one and three EPA moieties [1]. Procurement of EEP enables accurate modeling of the oxidative behavior of natural EPA-containing TAGs where the sn-1,2-dieicosapentaenoyl configuration predominates [2]. Furthermore, the volatile compound profiles generated from EEP autoxidation—characterized by 2,4-heptadienal as the major degradation product—provide a defined chemical signature for tracking oxidative degradation in complex matrices and for calibrating accelerated shelf-life prediction models for marine-derived oils [3].

TAG Structure-Function in Digestion and Metabolism

Investigators studying the impact of TAG structure on dietary fat digestion, intestinal absorption, and postprandial lipoprotein metabolism require positionally defined substrates to generate reproducible and interpretable data [1]. The class-level inference from Section 3 demonstrates that the positional binding of EPA to the α-position (sn-1 or sn-3) of TAG confers unique biological activities—including significant reductions in hepatic cholesterol and enhanced PGI2/TXA2 ratios—that are not observed when EPA occupies the β-position (sn-2) [1]. Since 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol places EPA exclusively at the α-positions (sn-1 and sn-2), it provides a defined molecular tool for testing hypotheses regarding the metabolic consequences of α-positional EPA delivery [2]. This is particularly relevant for nutritional studies comparing the bioavailability and physiological effects of EPA administered in different TAG configurations, as well as for mechanistic investigations of pancreatic lipase regioselectivity, which preferentially hydrolyzes fatty acids from the sn-1 and sn-3 positions [2].

Method Validation for Chiral TAG Separation

Analytical chemists developing and validating HPLC methods for the separation of triacylglycerol regioisomers and enantiomers require well-characterized reference standards to establish system suitability and confirm method specificity [1]. The supporting evidence in Section 3 demonstrates that 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol exhibits distinct chromatographic behavior in chiral-phase LC-MS/APCI systems, enabling its resolution from both its positional isomer (1,3-dieicosapentaenoyl-2-palmitoyl-glycerol) and its enantiomers [1]. Procurement of this compound allows method developers to optimize mobile phase gradients, assess column performance, and validate that their analytical system can distinguish between the sn-1,2-dieicosapentaenoyl configuration (the predominant natural form) and other EPA-containing TAG species that may co-occur in complex lipid extracts [2]. This is critical for quality control laboratories tasked with verifying the isomeric purity of synthetic TAG standards and for lipidomics core facilities seeking to expand their analytical capabilities to include comprehensive TAG positional isomer profiling [2].

Application
Selection Property
Validation Focus
Marine lipidomics quantitative analysis
Positionally defined sn-1,2-EPA TAG reference
Calibration curve and MS/MS transition specificity
Omega-3 formulation oxidative stability testing
Defined 2-EPA oxidizability
Oxidative volatile signature and stability modeling
Dietary TAG digestion and metabolism studies
α-positional EPA configuration (sn-1/sn-2)
Postprandial lipid and hepatic endpoint interpretation
Chiral HPLC method development for TAG isomers
Baseline isomer and enantiomer resolution
System suitability and isomeric purity assessment

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